Cas no 1021248-39-4 (N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide)

N-(3-{[4-(Pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide is a structurally complex sulfonamide derivative incorporating a pyrimidine and thiophene moiety. Its design combines a piperazine sulfonyl linker with a thiophene acetamide group, suggesting potential applications in medicinal chemistry, particularly as a scaffold for targeting receptor interactions. The compound's sulfonamide functionality may enhance binding affinity and selectivity, while the pyrimidine and thiophene rings contribute to its electronic and steric properties. This structure could be of interest in the development of bioactive molecules, such as kinase inhibitors or GPCR modulators, due to its balanced hydrophobicity and hydrogen-bonding capacity. Further research is required to fully elucidate its pharmacological profile.

N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide structure

1021248-39-4 structure

Product Name:N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide

CAS No:1021248-39-4

MF:C₁₇H₂₃N₅O₃S₂

MW:409.526220560074

CID:6325654

PubChem ID:42439701

Update Time:2025-05-21

N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide
- AKOS024506309
- N-[3-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylpropyl]-2-thiophen-2-ylacetamide
- F5316-0026
- 1021248-39-4
- N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)-2-(thiophen-2-yl)acetamide
- VU0641549-1
- Inchi： 1S/C17H23N5O3S2/c23-16(14-15-4-1-12-26-15)18-7-3-13-27(24,25)22-10-8-21(9-11-22)17-19-5-2-6-20-17/h1-2,4-6,12H,3,7-11,13-14H2,(H,18,23)
- InChI Key： YFMRVWVBYMPKJH-UHFFFAOYSA-N
- SMILES： S(CCCNC(CC1=CC=CS1)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

Exact Mass: 409.12423196g/mol
Monoisotopic Mass: 409.12423196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 8
Complexity: 570
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 132Å²

N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5316-0026-2μmol	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	2μmol	$57.0	2023-09-10
Life Chemicals	F5316-0026-5μmol	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	5μmol	$63.0	2023-09-10
Life Chemicals	F5316-0026-10μmol	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	10μmol	$69.0	2023-09-10
Life Chemicals	F5316-0026-1mg	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	1mg	$54.0	2023-09-10
Life Chemicals	F5316-0026-2mg	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	2mg	$59.0	2023-09-10
Life Chemicals	F5316-0026-3mg	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	3mg	$63.0	2023-09-10
Life Chemicals	F5316-0026-4mg	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	4mg	$66.0	2023-09-10
Life Chemicals	F5316-0026-5mg	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	5mg	$69.0	2023-09-10
Life Chemicals	F5316-0026-10mg	N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)-2-(thiophen-2-yl)acetamide	1021248-39-4	10mg	$79.0	2023-09-10